Cas no 1006461-46-6 ((1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine)

• Product Name: (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine
• CAS No: 1006461-46-6
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5205013
• PubChem ID: 19626529
• Update Time: 2026-03-06

(1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-(2-furanylmethyl)-1,5-dimethyl-
• 1-(1,5-Dimethyl-1h-pyrazol-4-yl)-N-(furan-2-ylmethyl)methanamine
• (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine

• Inchi： 1S/C11H15N3O/c1-9-10(7-13-14(9)2)6-12-8-11-4-3-5-15-11/h3-5,7,12H,6,8H2,1-2H3
• InChI Key： CTNJNJXJIDHPGD-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(CNCC2=CC=CO2)C=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine

Introduction to (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule potentially holding the key to groundbreaking therapies and research. Among these, (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine, identified by its CAS number 1006461-46-6, has emerged as a compound of significant interest due to its unique structural properties and potential biological activities. This introduction delves into the compound's characteristics, its synthesis, and its emerging applications in the field of chemical biology.

The molecular structure of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine consists of a pyrazole ring substituted with two methyl groups at the 1 and 5 positions, linked to a furan moiety at the 2-position through an amine group. This configuration imparts a high degree of versatility to the compound, allowing it to interact with various biological targets. The pyrazole ring is a well-known scaffold in medicinal chemistry, frequently employed in the design of drugs due to its ability to engage with enzymes and receptors effectively.

In recent years, there has been a surge in research focused on heterocyclic compounds, particularly those incorporating both pyrazole and furan moieties. These compounds are of interest because they can exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The combination of the pyrazole and furan rings in (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine creates a molecule that is both structurally diverse and functionally rich.

The synthesis of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The process typically begins with the preparation of the pyrazole derivative, followed by functionalization at the 4-position with a propargylamine group. Subsequent reactions include Sonogashira coupling or Buchwald-Hartwig coupling to introduce the furan moiety at the 2-position. These synthetic steps underscore the compound's feasibility for large-scale production and further derivatization.

One of the most compelling aspects of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine is its potential application in drug discovery. The compound's ability to interact with biological targets suggests that it could serve as a lead molecule for developing new therapeutic agents. Recent studies have begun to explore its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and inflammatory disorders. The pyrazole ring's capacity to act as a hydrogen bond acceptor makes it particularly adept at binding to these targets.

In addition to its pharmacological potential, (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine has shown promise in material science applications. Its unique structural features make it suitable for use as an intermediate in the synthesis of advanced materials with specific electronic properties. Researchers are exploring its incorporation into organic semiconductors and catalysts, where its heterocyclic framework could enhance performance through improved stability and reactivity.

The compound's solubility profile also warrants mention. Due to its amine functionality, (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine exhibits good solubility in both polar and nonpolar solvents, making it versatile for various applications ranging from solution-based synthesis to solid-state formulations. This property is particularly advantageous for pharmaceutical formulations where solubility can significantly impact bioavailability.

Evaluation of (1,5-dimethyl-1H-pyrazol-4-yl)methyl(furan-2-yl)methylamine in preclinical studies has revealed several intriguing findings. In vitro assays have demonstrated its ability to modulate pathways associated with cell proliferation and apoptosis. Notably, preliminary results suggest that it may inhibit certain kinases involved in cancer progression without significant toxicity towards healthy cells. These findings have generated excitement within the research community for further exploration.

The development of computational models has also been instrumental in understanding the behavior of (1,5-dimethyl-1H-pyrazol-4-ylmethyl(furan)-2-ylmethanamin). Molecular docking studies have been conducted using advanced software packages to predict how this compound interacts with biological targets at an atomic level. These simulations have provided valuable insights into potential binding modes and have guided experimental efforts towards optimizing its efficacy.

The future prospects for (1,5-dimethylationpyrrolidinonefurylmethanamin) are vast and multifaceted. Ongoing research aims to refine synthetic methodologies for improved yield and scalability while exploring novel derivatives that may enhance biological activity further. Collaborative efforts between academia and industry are expected to accelerate these developments.

In conclusion,
the multifaceted nature
of (CAS no1006461466)
make
it
a
promising
candidate
for
further
investigation
in
pharmaceuticals,
materials
science,
and
other
scientific
();
its
structural
();
functional
();
synthetic accessibility,
and
potential biological applications position it as a cornerstone molecule for future advancements.